Cas no 2680697-28-1 (benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate)
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate
- EN300-28299769
- 2680697-28-1
-
- Inchi: 1S/C18H18BrNO2/c19-17-7-6-15-8-10-20(11-9-16(15)12-17)18(21)22-13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
- InChI Key: FIVJGGUDFMKWFM-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)CCN(C(=O)OCC1C=CC=CC=1)CC2
Computed Properties
- Exact Mass: 359.05209g/mol
- Monoisotopic Mass: 359.05209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 29.5Ų
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299769-0.05g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 95.0% | 0.05g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-28299769-0.1g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 95.0% | 0.1g |
$1496.0 | 2025-03-19 | |
| Enamine | EN300-28299769-0.25g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 95.0% | 0.25g |
$1564.0 | 2025-03-19 | |
| Enamine | EN300-28299769-0.5g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 95.0% | 0.5g |
$1632.0 | 2025-03-19 | |
| Enamine | EN300-28299769-1.0g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 95.0% | 1.0g |
$1701.0 | 2025-03-19 | |
| Enamine | EN300-28299769-2.5g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 95.0% | 2.5g |
$3332.0 | 2025-03-19 | |
| Enamine | EN300-28299769-5.0g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 95.0% | 5.0g |
$4930.0 | 2025-03-19 | |
| Enamine | EN300-28299769-10.0g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 95.0% | 10.0g |
$7312.0 | 2025-03-19 | |
| Enamine | EN300-28299769-1g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 1g |
$1701.0 | 2023-09-07 | ||
| Enamine | EN300-28299769-5g |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
2680697-28-1 | 5g |
$4930.0 | 2023-09-07 |
benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate
Benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 2680697-28-1): A Comprehensive Overview
Benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 2680697-28-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzazepine class, which is known for its diverse biological activities and applications in drug development. Researchers and industry professionals are increasingly interested in this molecule due to its potential as a building block for more complex pharmacologically active agents.
The molecular structure of benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate features a benzazepine core with a bromine substituent at the 7-position and a benzyl carboxylate group at the 3-position. This unique arrangement contributes to its chemical properties and reactivity, making it valuable for various synthetic applications. The presence of the bromo group offers opportunities for further functionalization through cross-coupling reactions, which are widely used in modern organic synthesis.
In recent years, the demand for benzazepine derivatives has grown significantly, particularly in the field of central nervous system (CNS) drug discovery. The 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine scaffold has shown promise in targeting various neurotransmitter receptors, making it a subject of intense research. Scientists are particularly interested in how modifications to this core structure, such as the benzyl carboxylate group in our compound of interest, might influence biological activity and pharmacokinetic properties.
The synthesis of benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination of the aromatic ring, construction of the azepine ring system, and final esterification with benzyl alcohol. These synthetic routes are constantly being optimized to improve yields and reduce environmental impact, reflecting the growing emphasis on green chemistry in pharmaceutical manufacturing.
From a commercial perspective, CAS 2680697-28-1 is primarily used by research institutions and pharmaceutical companies engaged in medicinal chemistry programs. The compound serves as an important intermediate in the development of potential therapeutic agents targeting neurological disorders. Market analysts note increasing interest in such specialized intermediates as the pharmaceutical industry continues to explore novel treatments for conditions like Parkinson's disease, schizophrenia, and depression.
Quality control and characterization of benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate are crucial aspects of its production and use. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These quality measures are particularly important when the compound is intended for use in biological screening or as a reference standard in research settings.
Storage and handling of benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical, in line with general laboratory safety protocols.
Recent scientific literature reveals growing applications of benzazepine derivatives in various areas of drug discovery. The 7-bromo substitution pattern in particular has been investigated for its potential to modulate receptor binding affinity and selectivity. This has led to increased demand for benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate as a versatile synthetic intermediate in academic and industrial research laboratories.
The future outlook for CAS 2680697-28-1 appears promising as research into CNS disorders continues to expand. With neurological conditions representing a significant unmet medical need worldwide, compounds like benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate that can serve as building blocks for novel therapeutics are likely to remain in demand. Ongoing developments in synthetic methodology and drug discovery technologies are expected to further enhance the utility of this interesting molecular scaffold.
For researchers considering working with benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate, it's important to consult recent patent literature and scientific publications to stay informed about the latest applications and synthetic approaches. The compound's versatility makes it valuable across multiple areas of medicinal chemistry, from lead optimization to structure-activity relationship studies. As the field of small molecule drug discovery evolves, intermediates like this will continue to play a crucial role in the development of new therapeutic agents.
2680697-28-1 (benzyl 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)